Cas no 64-67-5 (Diethyl sulfate)

Diethyl sulfate,Diethyl sulfate,C4H10O4S,molecular weight154.Chemical substance of colorless oily liquid,Insoluble in water,Soluble in ethanol and ether.In case of high fever\Open flame or withOxidizing agentcontact,Danger of ignition.Nausea after inhalation\vomit.Liquid or fog is strongly irritating to eyes,Can cause eye burns.Irritation caused by timely skin contact,Blisters may occur after prolonged exposure.Massive oral intake causes nausea\vomit\Abdominal pain and collapse. Used as ethylating agent in organic synthesis.
2017year10month27day,The list of carcinogens published by the international agency for research on cancer of the World Health Organization is preliminarily sorted out for reference,Diethyl sulfate in2AIn the list of carcinogens.

Diethyl sulfate structure
Diethyl sulfate structure
Diethyl sulfate
64-67-5
C4H10O4S
154.1848
MFCD00009099
33816
24893316

Diethyl sulfate Properties

Names and Identifiers

    • Diethyl sulfate
    • ETHYL SULFATE
    • SULFURIC ACID DIETHYL ESTER
    • Diaethylsulfat
    • Diethylester kyseliny sirove
    • diethyltetraoxosulfate
    • Ethylsulpate
    • sulfatediethylique
    • Sulphuric acid diethyl ester
    • DiethylSulfate,Certified
    • DiethylSulphateForSynthesis
    • DIETHYL SULFATE (BULK)
    • DIETHYL SULFATE (DRUMS)
    • SULPHONICACID,DIETHYLESTER
    • Diethylsulfat
    • DIETHYL SULFATE, EXTRA PURE
    • DIETHYL SULPHATE EXTRA PURE
    • DIETHYL SULPHATE
    • DES
    • Parecoxib Sodium Impurity 28
    • diethylesterkyselinysirove
    • DS
    • SCHEMBL1769
    • K0FO4VFA7I
    • Tox21_202402
    • Diethyl sulfate, 98%
    • UN1594
    • C4H10O4S
    • DES (VAN)
    • HSDB 1636
    • MFCD00009099
    • EC 200-589-6
    • EtOSO3Et
    • DSU (CHRIS Code)
    • CHEMBL163100
    • Tox21_300169
    • AKOS009157686
    • Diethyl sulfate [UN1594] [Poison]
    • LS-1543
    • BIDD:ER0594
    • NA1594
    • NCGC00164138-03
    • DTXSID1024045
    • diethylsulphate
    • F0001-1737
    • CHEBI:34699
    • DTXCID604045
    • NCGC00253940-01
    • Q421338
    • Diethyl Monosulfate
    • Sulfuric acid, diethyl ester
    • diethylsulfuric acid
    • DIETHYL SULFATE [MI]
    • UNII-K0FO4VFA7I
    • NSC56380
    • AI3-15355
    • STL268863
    • InChI=1/C4H10O4S/c1-3-7-9(5,6)8-4-2/h3-4H2,1-2H
    • DIETHYLSULFATE
    • NSC 56380
    • CCRIS 242
    • Diethylester kyseliny sirove [Czech]
    • DIETHYLSULFATE [HSDB]
    • NSC-56380
    • Dietilsolfato
    • UN 1594
    • BCP25766
    • J-520306
    • Diethyl tetraoxosulfate
    • DIETHYL SULFATE [IARC]
    • FT-0624858
    • NCGC00164138-02
    • Ethyl sulfate (Et2SO4)
    • CAS-64-67-5
    • ethyl sulfate (Diethyl sulfate)
    • NCGC00259951-01
    • Sulfuric acid, diethyl ester;Diethyl sulphate
    • Diethyl sulfate [UN1594] [Poison]
    • 64-67-5
    • WLN: 2OSWO2
    • NCGC00164138-01
    • D0525
    • EINECS 200-589-6
    • diethyl-sulphate
    • Diaethylsulfat [German]
    • NS00008605
    • Sufuric Acid Diethyl Ester
    • Et2SO4
    • DTXCID2023729
    • Diethyl ester sulfuric acid
    • Ethyl sulfate (Et2SO4); DES; Diethyl sulfate; Ethyl sulfate; NSC 56380
    • DIETHYL SULFATE (IARC)
    • +Expand
    • MFCD00009099
    • DENRZWYUOJLTMF-UHFFFAOYSA-N
    • 1S/C4H10O4S/c1-3-7-9(5,6)8-4-2/h3-4H2,1-2H3
    • CCOS(=O)(=O)OCC
    • 1209714

Computed Properties

  • 154.03000
  • 0
  • 4
  • 4
  • 154.029979
  • 9
  • 130
  • 0
  • 0
  • 0
  • 0
  • 0
  • 1
  • nothing
  • nothing
  • 0
  • 61

Experimental Properties

  • 1.38500
  • 60.98000
  • 3130
  • n20/D 1.399(lit.)
  • 5 g/L (20 ºC)
  • 208°C(lit.)
  • -25°C(lit.)
  • <0.01 mmHg ( 20 °C)
    2 mmHg ( 55 °C)
  • Fahrenheit: 219.2 ° f
    Celsius: 104 ° c
  • Colorless oily liquid with slight ether smell. [1]
  • Moisture sensitive. May react violently with oxidizing agents.
  • Insoluble in water, soluble in ethanol and diethyl ether. [12]
  • Sensitive to light
  • 1.177 g/mL at 25 °C(lit.)

Diethyl sulfate Security Information

  • GHS05 GHS05 GHS07 GHS07 GHS08 GHS08
  • WS7875000
  • 3
  • 6.1
  • S53-S45
  • II
  • II
  • R20/21/22; R34; R45; R46
  • 6.1
  • T T
  • UN 1594 6.1/PG 2
  • H302,H312,H314,H332,H340,H350
  • P201,P280,P305+P351+P338,P310
  • dangerous
  • Keep dry and protected from light.
  • II
  • 45-46-20/21/22-34
  • Danger
  • Yes
  • LD50 orally in rats: 0.88 g/kg (Smyth)
  • 6.1

Diethyl sulfate Customs Data

  • 2920909090

  • China Customs Code:

    2920909090

    Overview:

    2920909090 Other inorganic esters(Esters excluding hydrogen halide)(Including its salts and their halogenation,sulfonation,Nitration and nitrosation derivatives).Regulatory conditions:nothing.VAT:17.0%.Tax refund rate:9.0%.MFN tariff:6.5%.general tariff:30.0%

    Declaration elements:

    Product Name, component content, use to

    Summary:

    2920909090 esters of other inorganic acids of non-metals (excluding esters of hydrogen halides) and their salts; their halogenated, sulphonated, nitrated or nitrosated derivatives.Supervision conditions:None.VAT:17.0%.Tax rebate rate:9.0%.MFN tariff:6.5%.General tariff:30.0%

Diethyl sulfate Related Literature

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